Cas no 1216619-20-3 (N-Acetyl Desethyl Chloroquine-d4)

• Product Name: N-Acetyl Desethyl Chloroquine-d4
• CAS No: 1216619-20-3
• MF: C₁₈H₂₄ClN₃O
• MW: 333.855663299561
• CID: 4554363
• Update Time: 2025-06-07

N-Acetyl Desethyl Chloroquine-d4 Chemical and Physical Properties

Names and Identifiers

• N-Acetyl Desethyl Chloroquine-d4

• Inchi： 1S/C18H24ClN3O/c1-4-22(14(3)23)11-5-6-13(2)21-17-9-10-20-18-12-15(19)7-8-16(17)18/h7-10,12-13H,4-6,11H2,1-3H3,(H,20,21)
• InChI Key： HGDLFXICTKRYJP-UHFFFAOYSA-N
• SMILES： c1cc2c(NC(C)CCCN(C(C)=O)CC)ccnc2cc1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on N-Acetyl Desethyl Chloroquine-d4

N-Acetyl Desethyl Chloroquine-d4 (CAS No. 1216619-20-3): An Overview of a Promising Compound in Medicinal Chemistry

N-Acetyl Desethyl Chloroquine-d4 (CAS No. 1216619-20-3) is a deuterated derivative of chloroquine, a well-known antimalarial and anti-inflammatory agent. This compound has garnered significant attention in recent years due to its potential applications in various fields of medicinal chemistry, including drug metabolism studies and pharmacokinetic research. The introduction of deuterium atoms into the molecular structure of chloroquine aims to enhance its stability and alter its metabolic profile, thereby improving its therapeutic efficacy and reducing side effects.

The chemical structure of N-Acetyl Desethyl Chloroquine-d4 is characterized by the presence of four deuterium atoms, which are isotopically labeled hydrogen atoms. These deuterium atoms are strategically placed at specific positions in the molecule to modulate its properties. The deuterium labeling can significantly affect the compound's metabolic pathways, leading to altered pharmacokinetics and potentially improved therapeutic outcomes.

Recent studies have highlighted the importance of deuterated compounds in drug development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of chloroquine exhibit enhanced stability and reduced metabolism compared to their non-deuterated counterparts. This improved stability can lead to prolonged drug action and reduced dosing frequency, which are highly desirable attributes in drug design.

In the context of antimalarial therapy, N-Acetyl Desethyl Chloroquine-d4 has shown promise as a potential alternative to traditional chloroquine. Malaria remains a significant global health challenge, with resistance to conventional antimalarial drugs being a major concern. The deuterium labeling in N-Acetyl Desethyl Chloroquine-d4 may help overcome some of these resistance issues by altering the drug's interaction with target enzymes and reducing its susceptibility to metabolic degradation.

Beyond its antimalarial applications, N-Acetyl Desethyl Chloroquine-d4 has also been investigated for its anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including autoimmune disorders and certain types of cancer. Research has shown that chloroquine and its derivatives can modulate immune responses and reduce inflammation. The deuterium labeling in N-Acetyl Desethyl Chloroquine-d4 may further enhance these anti-inflammatory effects by improving the compound's stability and bioavailability.

In pharmacokinetic studies, the use of deuterated compounds like N-Acetyl Desethyl Chloroquine-d4 can provide valuable insights into drug metabolism and disposition. Deuterium-labeled compounds are often used as internal standards in mass spectrometry-based assays, allowing for more accurate quantification of drug levels in biological samples. This information is crucial for optimizing dosing regimens and understanding the pharmacological behavior of new drug candidates.

The safety profile of N-Acetyl Desethyl Chloroquine-d4 is another important consideration in its development as a therapeutic agent. While chloroquine is generally well-tolerated, it can cause side effects such as gastrointestinal disturbances, headache, and visual disturbances at higher doses. The introduction of deuterium atoms may help mitigate some of these side effects by altering the compound's metabolic pathways and reducing the formation of toxic metabolites.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Acetyl Desethyl Chloroquine-d4 in various indications. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse events reported. These findings are encouraging and warrant further investigation in larger clinical trials.

In conclusion, N-Acetyl Desethyl Chloroquine-d4 (CAS No. 1216619-20-3) represents a promising advancement in medicinal chemistry. Its unique chemical structure, enhanced stability, and potential therapeutic benefits make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its properties and applications, this compound may play a significant role in addressing unmet medical needs in areas such as malaria treatment and chronic inflammatory diseases.